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Compound of Interest

Ethyl 2-(2-oxopiperidin-4-
Compound Name:
yl)acetate

Cat. No.: B598304

IUPAC Name: Ethyl 2-(2-oxopiperidin-4-yl)acetate

Synonyms: Ethyl 2-Oxopiperidine-4-acetate, ethyl 2-(2-oxo-4-piperidyl)acetate, 4-
Piperidineacetic acid, 2-oxo-, ethyl ester[1]

This technical guide provides a comprehensive overview of Ethyl 2-(2-oxopiperidin-4-
yl)acetate, a heterocyclic compound of interest in synthetic and medicinal chemistry. The
document details its chemical properties, a plausible synthetic route, and relevant safety
information, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental physicochemical properties of Ethyl 2-(2-oxopiperidin-4-yl)acetate are
summarized below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Source
CAS Number 102943-18-0 [1]
Molecular Formula CoH15NOs3 [1]
Molecular Weight 185.22 g/mol [1]
Boiling Point 160 °C (at 0.5 Torr) [1]
Density 1.070+0.06 g/cm3 (Predicted) [1]
pKa 16.26+0.40 (Predicted) [1]

Synthesis Pathway

While specific, detailed experimental protocols for the synthesis of Ethyl 2-(2-oxopiperidin-4-
yl)acetate are not readily available in the provided search results, a plausible synthetic
workflow can be conceptualized based on established organic chemistry principles and
analogous reactions. A potential route could involve the Michael addition of a malonic ester
derivative to an appropriate a,B-unsaturated lactam, followed by decarboxylation. A simplified,
logical workflow for its synthesis is proposed below.
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Starting Materials

Ethyl Acetoacetate Acrylamide

Reaction Steps
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Cyclization & Hydrolysis
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Decarboxylation

Final Broduct

Ethyl 2-(2-oxopiperidin-4-yl)acetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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